Cas no 845823-03-2 (5-fluoro-2-methylbenzenethiol)

5-Fluoro-2-methylbenzenethiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (–SH) group and a methyl substituent on a benzene ring, with an additional fluorine atom at the 5-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine substitution enhances electron-withdrawing properties, influencing the compound's binding affinity and metabolic stability in bioactive molecules. Its thiol functionality allows for versatile derivatization, including thioether formation and metal coordination. The compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation.

5-fluoro-2-methylbenzenethiol structure

Product Name:5-fluoro-2-methylbenzenethiol

CAS No:845823-03-2

MF:C₇H₇FS

MW:142.193884134293

MDL:MFCD06201799

CID:1824635

PubChem ID:2759043

Update Time:2025-06-07

5-fluoro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-methylbenzenethiol
- 5-Fluoro-2-methylthiophenol
- AC1MBZIG
- SureCN458188
- CTK7B9587
- AG-A-85645
- KB-43240
- FT-0693922
- AKOS006343080
- 845823-03-2
- 5-fluoro-2-methylbenzene-1-thiol
- AVPBPARCKGVYMH-UHFFFAOYSA-N
- DTXSID10374623
- CS-0257546
- 2-methyl-5-fluorothiophenol
- SCHEMBL458188
- EN300-673768
- MDL： MFCD06201799
- Inchi： 1S/C7H7FS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
- InChI Key： AVPBPARCKGVYMH-UHFFFAOYSA-N
- SMILES： SC1C=C(C=CC=1C)F

Computed Properties

Exact Mass: 142.02524956g/mol
Monoisotopic Mass: 142.02524956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 1Å²

5-fluoro-2-methylbenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023128-1g	5-Fluoro-2-methylthiophenol	845823-03-2	97%	1g	￡340.00	2022-03-01
Fluorochem	023128-5g	5-Fluoro-2-methylthiophenol	845823-03-2	97%	5g	￡933.00	2022-03-01
abcr	AB166963-1 g	5-Fluoro-2-methylthiophenol, 97%; .	845823-03-2	97%	1 g	€504.20	2023-07-20
abcr	AB166963-5 g	5-Fluoro-2-methylthiophenol, 97%; .	845823-03-2	97%	5 g	€1,307.80	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-323486-5 g	5-Fluoro-2-methylthiophenol,	845823-03-2		5g	￥19,555.00	2023-07-11
Enamine	EN300-673768-0.05g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.05g	$202.0	2023-03-11
Enamine	EN300-673768-0.1g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.1g	$301.0	2023-03-11
Enamine	EN300-673768-0.25g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.25g	$431.0	2023-03-11
Enamine	EN300-673768-0.5g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.5g	$679.0	2023-03-11
Enamine	EN300-673768-1.0g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	1g	$0.0	2023-06-07